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Get Quote

Q: What is the primary mechanism of action of STF-118804? A: STF-118804 is a highly specific, next-

generation inhibitor of Nicotinamide phosphoribosyltransferase (NAMPT). NAMPT is the rate-limiting

enzyme in the NAD salvage pathway, which is crucial for maintaining cellular NAD levels. By inhibiting

NAMPT, STF-118804 depletes intracellular NAD, leading to energy failure (ATP reduction), metabolic

collapse, and ultimately, cell death [1] [2].

Table 1: Documented Cytotoxicity (IC50) of STF-118804 in Various Cell Lines

Cell Line Cell Type / Cancer
IC50 / Effective
Concentration

Assay &
Duration

Citation

Panc-1 Pancreatic Ductal

Adenocarcinoma

~12.5 nM MTT assay, 72h [1]

PaTu8988t Pancreatic Ductal

Adenocarcinoma

~12.5 nM MTT assay, 72h [1]

SU86.86 Pancreatic Ductal

Adenocarcinoma

~25 nM MTT assay, 72h [1]

NB1691 Neuroblastoma Low nanomolar range Trypan blue

exclusion, 72h

[3]
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Cell Line Cell Type / Cancer
IC50 / Effective
Concentration

Assay &
Duration

Citation

NALM-6 B-cell Acute Lymphoblastic

Leukemia (B-ALL)

26 nM CellTiter-Glo,

72h

[2]

Mouse B-
ALL

B-cell Acute Lymphoblastic

Leukemia

61-72 nM CellTiter-Glo,

72h

[2]

PBMCs Human Peripheral Blood

Mononuclear Cells

Less sensitive than

Panc-1/PaTu8988t

MTT assay, 72h [1]

MEFs Murine Embryonic

Fibroblasts

Less sensitive than

Panc-1/PaTu8988t

MTT assay, 72h [1]

The following diagram summarizes the key molecular and metabolic consequences of NAMPT inhibition by

STF-118804, leading to cell death.
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Standard Experimental Protocols

The following protocols are compiled from methods sections of the cited research.

Protocol 1: In Vitro Cell Viability and Cytotoxicity Assay (MTT/Trypan Blue) [1] [3]

This protocol is used to determine the IC50 of STF-118804 and assess its effect on cell growth.

Cell Seeding: Plate cells (e.g., Panc-1, PaTu8988t, neuroblastoma lines) in appropriate growth

media in 96-well or multi-well plates. Allow cells to adhere overnight.
Compound Treatment:

Prepare a stock solution of STF-118804 in DMSO (e.g., 10 mM).
Serially dilute the stock in culture media to achieve final working concentrations, typically in the

nanomolar range (e.g., 6.25 nM, 12.5 nM, 25 nM, 50 nM). Ensure the final concentration of
DMSO is the same in all wells, including the vehicle control (usually ≤0.1%).

Apply the treatments to the cells in replicates (e.g., n=3).
Incubation: Incubate cells for a defined period, commonly 72 hours.

Viability Measurement:
MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours. Dissolve the resulting

formazan crystals with a solubilization solution. Measure the absorbance at 570 nm.
Trypan Blue Exclusion: Harvest cells (both adherent and in suspension), mix with Trypan Blue

dye, and count viable (unstained) cells using a hemocytometer or automated cell counter.
Data Analysis: Calculate the percentage of viable cells relative to the vehicle control. Plot dose-

response curves to determine the IC50 value.

Protocol 2: Confirming On-Target Effect via NAD/ATP Measurement [1] [3]

This protocol verifies that STF-118804 is engaging its target by measuring the depletion of NAD and ATP.

Cell Treatment: Seed and treat cells with STF-118804 as described in Protocol 1.
Cell Lysis: After a relevant incubation period (e.g., 24 hours for NAD, 48-72 hours for ATP), lyse the

cells using the buffer provided in the commercial kit.
Deproteinization (if required): For NAD measurement, follow kit instructions to deproteinize the

lysates to avoid interference.
Measurement:

Use commercial colorimetric or luminescent kits (e.g., NAD/NADH Assay Kit, ATPlite Kit).
Add the lysate to the reaction mix and measure absorbance or luminescence according to the

manufacturer's instructions.
Rescue Experiment (Confirming Specificity): To confirm that the effects are on-target, co-treat

cells with STF-118804 and Nicotinamide Mononucleotide (NMN), the product of the NAMPT enzyme.
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Successful rescue of NAD levels and cell viability by NMN confirms that the cytotoxicity is specifically

due to NAMPT inhibition [1] [4].

Protocol 3: In Vivo Efficacy Study in Xenograft Models [1] [5]

Model Establishment: Implant cancer cells (e.g., Panc-1-luc, NB1691) orthotopically or

subcutaneously into immunodeficient mice.
Randomization & Dosing: Once tumors are established (e.g., ~180 mm³), randomize mice into

treatment and control groups.
STF-118804 Group: Administer 25 mg/kg via intraperitoneal injection [1]. Other studies have

used 50 mg/kg subcutaneously [2].
Vehicle Control Group: Administer the equivalent volume of vehicle (e.g., DMSO-containing

solution).
Treatment Schedule: A common schedule is daily administration or on 3 consecutive days per week,

for 3 weeks [1].
Monitoring:

Tumor Size: Measure tumor dimensions regularly with calipers. Calculate volume using the
formula: Volume = (Length × Width²) / 2.

Body Weight: Monitor mouse body weight as an indicator of overall toxicity.
Biomarker Analysis (Optional): At endpoint, analyze tumor samples for NAD/ATP levels or

pathway modulation (e.g., phospho-AMPK, phospho-S6K) via Western blot to confirm target
engagement [1].

Troubleshooting Guide & FAQs

Q: I observe low or no cytotoxicity in my experiment. What could be wrong? A: Here are the main

factors to check:

Confirm Stock Solution Integrity: STF-118804 should be stored as recommended (desiccated at

-20°C). DMSO stock solutions should be aliquoted to avoid freeze-thaw cycles. Ensure the compound
is fully dissolved.

Verify Cell Line Sensitivity: Confirm that your cell line is sensitive to NAMPT inhibition. Check for
expression of NAMPT and note that sensitivity varies (see Table 1). Some cells may rely more on the

de novo NAD synthesis pathway or express high levels of alternative NAD-producing enzymes like
NAPRT.

Perform a Rescue Experiment: The most critical control is to co-treat with NMN (e.g., 1 mM). If NMN
restores viability and NAD levels, your compound is active and the experimental setup is correct. If

not, the inhibitor may be degraded or the cell line is inherently resistant [1] [4].
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Extend Treatment Duration: The cytotoxic effects of NAD depletion are often time-dependent. While

NAD drops within hours, significant cell death may require 72 hours of continuous exposure [1].

Q: What are the best strategies for combining STF-118804 with other agents? A: Preclinical data

suggests synergistic or additive effects with several drug classes. The key is to target complementary

pathways.

Table 2: Reported Combination Strategies with STF-118804

Combination
Partner

Target/Pathway Observed Effect Research Context

Gemcitabine,
Paclitaxel,
Etoposide

DNA/Cell Division Additive decrease in
cell viability and

growth

Pancreatic Cancer [1]

AMPK Activator
(e.g., A769662)

Energy Sensor

(AMPK)

Potentiated cell death Pancreatic Cancer [1]

mTOR Inhibitor
(e.g., Rapamycin)

Protein

Synthesis/Growth
(mTOR)

Potentiated cell death Pancreatic Cancer [1]

Glycolytic Inhibitor
(e.g., 2-DG)

Glucose Metabolism Greater-than-additive
cell death

Neuroblastoma [3] [5]

AKT Inhibitor Pro-survival (AKT) Greater-than-additive
cell death

Neuroblastoma [3]

Cytarabine,
Dasatinib

DNA Synthesis / BCR-
ABL

Enhanced anti-
leukemic efficacy

Pediatric Leukemia (with
OT-82, a related NAMPTi)

[6]

Q: How should I handle and store STF-118804? A: Based on vendor and research data [7] [2]:

Appearance: White to light yellow solid powder.
Solubility: Soluble in DMSO (≥ 25 mg/mL). Gently warm the tube at 37°C and sonicate if necessary.

Storage (Powder): Desiccate at -20°C.
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Storage (Solution): Aliquot and store at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter periods (up to 1 year). Avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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